Cas no 89804-66-0 (1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]-)

• Product Name: 1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]-
• CAS No: 89804-66-0
• MF: C₁₅H₉F₃N₂O
• MW: 290.239973783493
• CID: 588874
• PubChem ID: 13163612
• Update Time: 2025-04-19

1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole, 3-phenyl-5-[4-(trifluoromethyl)phenyl]-
• 3-phenyl-5-[4-(trifluoromethyl)phenyl]-1,2,4-oxadiazole
• JFJJBJKKRQTYSD-UHFFFAOYSA-N
• DTXSID10523937
• 89804-66-0
• AKOS005371461

• Inchi： 1S/C15H9F3N2O/c16-15(17,18)12-8-6-11(7-9-12)14-19-13(20-21-14)10-4-2-1-3-5-10/h1-9H
• InChI Key： JFJJBJKKRQTYSD-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=NC(C2C=CC=CC=2)=NO1)(F)F

Computed Properties

• Exact Mass: 290.06669740g/mol
• Monoisotopic Mass: 290.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 38.9Ų